Cas no 1805703-71-2 (1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one
• CAS No: 1805703-71-2
• MF: C₉H₇Br₂NO₃
• MW: 336.964781045914
• CID: 4972108
• Update Time: 2025-05-20

1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one

• Inchi： 1S/C9H7Br2NO3/c10-5-8(13)4-6-3-7(11)1-2-9(6)12(14)15/h1-3H,4-5H2
• InChI Key： SXKARNPGJQLBDJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(CBr)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one (CAS No. 1805703-71-2)

1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one, identified by its CAS number 1805703-71-2, is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound belongs to the class of brominated aromatic ketones, characterized by its unique molecular structure featuring two bromine atoms and a nitro group. Its chemical properties make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The growing interest in 1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one is driven by its potential role in drug discovery and material science. Researchers are increasingly exploring its utility in constructing complex molecular frameworks, which are essential for designing new therapeutics. The compound's bromine substituents enhance its reactivity, enabling selective functionalization in multi-step synthetic routes. This attribute aligns with the current trend in green chemistry, where efficiency and atom economy are prioritized.

One of the most frequently asked questions about CAS 1805703-71-2 revolves around its stability and storage conditions. Proper handling under inert atmospheres and low temperatures is recommended to maintain its integrity. Additionally, its solubility in common organic solvents like dichloromethane and acetone makes it versatile for laboratory use. These properties are critical for researchers working on high-throughput screening or medicinal chemistry projects.

The synthesis of 1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one typically involves bromination and nitration reactions, which are well-documented in peer-reviewed literature. Recent advancements in catalytic bromination techniques have improved the yield and purity of this compound, addressing earlier challenges related to byproduct formation. Such innovations are part of broader efforts to optimize sustainable chemical processes, a topic gaining traction in academic and industrial circles.

From an analytical perspective, 1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quality control, which are paramount in regulatory-compliant research. The compound's spectral data is often shared in open-access databases, facilitating collaboration among scientists worldwide.

In the context of drug development, this compound has been investigated as a precursor for kinase inhibitors and antimicrobial agents. Its structural motifs are reminiscent of several FDA-approved drugs, underscoring its relevance in pharmacophore design. As the demand for targeted therapies rises, compounds like CAS 1805703-71-2 are likely to play a pivotal role in addressing unmet medical needs.

Environmental and safety considerations are also integral to discussions about 1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one. While it is not classified as hazardous under standard guidelines, proper laboratory safety protocols should always be followed. This includes using personal protective equipment (PPE) and ensuring adequate ventilation. These practices align with global initiatives to promote responsible research and minimize occupational risks.

Looking ahead, the versatility of 1-Bromo-3-(5-bromo-2-nitrophenyl)propan-2-one positions it as a compound of enduring interest. Its applications span from organic electronics to agrochemicals, reflecting the interdisciplinary nature of modern chemistry. As synthetic methodologies evolve, this compound is expected to remain a cornerstone in the toolkit of chemists and researchers alike.